Cas no 2229638-07-5 (tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate
• CAS No: 2229638-07-5
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5927587
• PubChem ID: 165681170
• Update Time: 2025-06-09

tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{3-[(3-hydroxyazetidin-3-yl)methyl]phenyl}carbamate
• EN300-1872136
• 2229638-07-5

• Inchi： 1S/C15H22N2O3/c1-14(2,3)20-13(18)17-12-6-4-5-11(7-12)8-15(19)9-16-10-15/h4-7,16,19H,8-10H2,1-3H3,(H,17,18)
• InChI Key： XWAIMQBERZLQKH-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C=2)NC(=O)OC(C)(C)C)CNC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate

Introduction to Tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2229638-07-5)

Tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate, a compound with the CAS number 2229638-07-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and unique pharmacophoric features of this molecule make it a subject of intense research interest.

The molecular structure of tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate incorporates several key functional groups that contribute to its biological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the azetidine ring and the hydroxyl group introduce hydrogen bonding capabilities, enhancing the molecule's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The hydroxyl-substituted azetidine ring in this compound is particularly noteworthy, as it has been shown to enhance binding interactions with certain enzymes and receptors. This feature makes tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate a promising candidate for further investigation in the development of novel therapeutic agents.

In addition to its structural features, the compound's pharmacokinetic properties have been extensively studied. The tert-butyl group, while providing steric bulk, also contributes to the molecule's metabolic stability. This balance between steric hindrance and metabolic stability is crucial for ensuring that the compound remains active in vivo. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, making it suitable for further development into a potential drug candidate.

The synthesis of tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the hydroxyl group on the azetidine ring is particularly challenging, as it necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in downstream applications.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Researchers have explored its efficacy in models of inflammation, where it has shown promising results in reducing inflammatory responses. The ability of tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate to modulate key inflammatory pathways makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, enzyme kinetics, and other critical parameters that are essential for drug design. By leveraging computational methods, researchers can optimize the structure of this compound to enhance its therapeutic potential.

In conclusion, tert-butyl N-{3-(3-hydroxyazetidin-3-yl)methylphenyl}carbamate (CAS No. 2229638-07-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for further development into a novel therapeutic agent. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the field of medicinal chemistry.